Cas no 51-30-9 (Isoprenaline hydrochloride)

Isoprenaline hydrochloride is an adrenergic agonist providing bronchodilation and vasodilatory effects. It increases heart rate and contractility while reducing peripheral resistance, making it useful for the treatment of acute asthma exacerbations and cardiovascular conditions such as bradycardia and hypotension. Its efficacy is enhanced by its rapid onset of action.
Isoprenaline hydrochloride structure
Isoprenaline hydrochloride structure
Product Name:Isoprenaline hydrochloride
CAS No:51-30-9
MF:C11H18ClNO3
MW:247.718522548676
MDL:MFCD00012603
CID:33518
PubChem ID:5807
Update Time:2026-01-22

Isoprenaline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • isoprenaline hydrochloride
    • Isoproterenol, HCl
    • 2-benzenediol,4-(1-hydroxy-2-((1-methylethyl)amino)ethyl)-hydrochloride
    • 3,4-dihydroxy-alpha-((isopropylamino)methyl)-benzylalcohohydrochloride
    • alpha-(isopropylaminomethyl)-3,4-dihydroxybenzylalcoholhydrochloride
    • euspiran
    • isadrine
    • isoprenalinechloride
    • isopropylnorepinephrine-hydrochloride
    • isoproterenolmonohydrochloride
    • Isoprenaline HCl
    • Isolated soy protein
    • Isoproterenol Hydrochloride
    • Isoproterenol (hydrochloride)
    • [3H]-Isoproterenol hydrochloride
    • Isomenyl
    • isoprenaline
    • Isoprenaline (hydrochloride)
    • Isovon
    • isuprel
    • Mistarel
    • proternol
    • Saventrine IV
    • Suscardia
    • (±)-Isoproterenol hydrochloride
    • 1-(3′,4′-Dihydroxyphenyl)-2-isopropylaminoethanol hydrochloride
    • N-Isopropyl-DL-noradrenaline hydrochloride
    • 3,4-Dihydroxy-alpha-((isopropylamino)methyl)-benzyl alcohol hydrochloride
    • 4-(1-Hydroxy-2-((methylethyl)amino)ethyl)-1,2-benzenediol hydrochloride
    • Aludrine hydrochloride
    • Isoproterenol HCl
    • Aerolone
    • Aerotrol
    • Izadrin
    • Vapo-Iso
    • DL-Isoprenaline hydrochloride
    • DL-Isoproterenol hydrochloride
    • Isuprel hydrochloride
    • Asthpul
    • Norisodrine hydrochloride
    • Isopropylarterenol hydrochloride
    • dl-Isadrine hydrochloride
    • (+-)-Isoproterenol hydrochloride
    • Norisodrine Aerotrol
    • Isoprenaline chloride
    • Isoproterenol monohydrochloride
    • (+-)-Isoprenaline hydrochl
    • ISOPROTERENOL HYDROCHLORIDE [ORANGE BOOK]
    • ISOPRENALINE HYDROCHLORIDE [MART.]
    • Tox21_201272
    • (-)-3,4-Dihydroxy-alpha-((isopropylamino)methyl)benzyl alcohol hydrochloride
    • W-105908
    • CAS-51-30-9
    • BCP9000796
    • NCGC00258824-01
    • ISOPRENALINE HYDROCHLORIDE [WHO-IP]
    • (.+-.)-Isopropylnoradrenaline hydrochloride
    • LS-1315
    • 1,2-Benzenediol, 4-(1-hydroxy-2-((1-methylethyl)amino)ethyl)-, hydrochloride, (R)- (9CI)
    • NCGC00094033-01
    • l-Isoproterenol hydrochloride
    • I0260
    • DIA2A74855
    • ISOPRENALINE HYDROCHLORIDE [EP IMPURITY]
    • 1,2-Benzenediol, 4-(1-hydroxy-2-((1-methylethyl)amino)ethyl)-, hydrochloride
    • Isoprenaline Hydrochloride,(S)
    • Benzyl alcohol,4-dihydroxy-.alpha.-[(isopropylamino)methyl]-, hydrochloride, (+-)-
    • C11H17NO3.HCl
    • UX17800000
    • NCGC00254027-01
    • Proternol-S (TN)
    • NCGC00094033-02
    • SCHEMBL7627
    • (R)-Isoproterenol hydrochloride
    • NCGC00261396-01
    • ISOPROTERENOL HYDROCHLORIDE [USP-RS]
    • Benzyl alcohol, 3,4-dihydroxy-.alpha.-[(isopropylamino)methyl]-, hydrochloride, (-)-
    • Z1416254508
    • Benzenemethanol, 3,4-dihydroxy-alpha-(((1-methylethyl)amino)methyl)-, hydrochloride, (+/-)-
    • DTXSID6025486
    • DL-Isopropylnorepinephrine hydrochloride
    • HMS1571K16
    • Isadrine-hydrochloride
    • 3,4-Dihydroxy-alpha-[(isopropylamino)methyl]benzyl alcohol hydrochloride
    • LP00711
    • SR-01000075272-3
    • 1,2-Benzenediol, 4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]-, hydrochloride
    • MLS002153386
    • SPECTRUM1500357
    • l-Isoprenaline hydrochloride
    • CS-O-11102
    • (.+-.)-Isoprenaline hydrochloride
    • FT-0635930
    • alpha-(Isopropylaminomethyl)-3,4-dihydroxybenzyl alcohol hydrochloride
    • NSC-89747
    • Isoprenaline hydrochloride, dl-
    • NCGC00025274-05
    • 4-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}benzene-1,2-diol hydrochloride
    • (+/-)-Isoproterenol hydrochloride
    • 1,2-Benzenediol, 4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]-, hydrochloride, (R)-
    • BCP0726000230
    • H10806
    • UNII-6X46C92UF9
    • 1,2-Benzenediol, 4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]-, hydrochloride;Isoprenaline HCl
    • MLS001304049
    • 1,2-Benzenediol, 4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]-, hydrochloride, (.+.)-
    • 1, 4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]-, hydrochloride, (.+-.)-
    • LS-136432
    • DL-ISOPRENALINE HYDROCHLORIDE [JAN]
    • dl-Isoprenaline hydrochloride (JAN)
    • CCG-40129
    • (+-)-Isoprenaline hydrochloride
    • MFCD00012603
    • ( inverted question mark)-Isoproterenol hydrochloride
    • NSC-37745
    • (+-)-Isopropylnoradrenaline hydrochloride
    • EN300-108428
    • ISOPROTERENOLHYDROCHLORIDE
    • Tox21_500711
    • 1, 4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]-, hydrochloride
    • NSC 37745
    • MLS001335894
    • Medihaler-ISO
    • 51-30-9
    • UNII-DIA2A74855
    • Benzyl alcohol, 3,4-dihydroxy-.alpha.-[(isopropylamino)methyl]-, hydrochloride, (.+.)-
    • EINECS 213-438-4
    • Benzyl alcohol,4-dihydroxy-.alpha.-[(isopropylamino)methyl]-, hydrochloride
    • SR-01000075272-1
    • EINECS 200-089-8
    • 4-[1-hydroxy-2-(isopropylamino)ethyl]benzene-1,2-diol hydrochloride
    • component of Aerolone Compound
    • BCP23375
    • (y)-Isoproterenol hydrochloride
    • 4-[1-Hydroxy-2-[(1-methylethyl)amino]ethyl]-1,2-benzenediol hydrochloride
    • IROWCYIEJAOFOW-UHFFFAOYSA-N
    • NCGC00094061-01
    • Iso prenaline hydrochloride
    • SR-01000075272
    • 1, 4-[1-hydroxy-2-[(1-methylethyl)amino]ethyl]-, hydrochloride, (+-)-
    • NIOSH/UX1780000
    • ISOPRENALINE HYDROCHLORIDE [EP MONOGRAPH]
    • DTXCID105486
    • Tox21_300308
    • Isoproterenol hydrochloride, United States Pharmacopeia (USP) Reference Standard
    • AI3-52675
    • Q26840880
    • Benzyl alcohol,4-dihydroxy-.alpha.-[(isopropylamino)methyl]-, hydrochloride, (.+-.)-
    • NCGC00094061-02
    • Levisoprenaline (hydrochloride)
    • FT-0627456
    • EU-0100711
    • CHEMBL1711
    • .alpha.-(Isopropylaminomethyl)-3,4-dihydroxybenzyl alcohol hydrochloride
    • AS-13330
    • 3,4-Dihydroxy-alpha-((isopropylamino)methyl)benzyl alcohol hydrochloride
    • ISOPRENALINE HYDROCHLORIDE [WHO-DD]
    • CHEBI:31453
    • ISOPROTERENOL HYDROCHLORIDE [USP MONOGRAPH]
    • AC-8688
    • Isoprenaline hydrochloride (VAN)
    • NCGC00094061-03
    • NCGC00025274-02
    • NSC89747
    • (.+-.)-Isoproterenol hydrochloride
    • NSC37745
    • NC00515
    • Iprenol
    • DL-4-(2-(Isopropylamino)-1-hydroxyethyl)pyrocatechol hydrochloride
    • Pharmakon1600-01500357
    • A828528
    • SW197212-2
    • 1-(3',4'-Dihydroxyphenyl)-2-isopropylaminoethanol hydrochloride
    • I 5627
    • 3,4-Dihydroxy-.alpha.-[(isopropylamino)methyl]benzyl alcohol hydrochloride
    • CCRIS 5921
    • NSC 89747
    • l-Isoprenaline chloride
    • ISOPROTERENOL DL-FORM HYDROCHLORIDE [MI]
    • 4-(1-Hydroxy-2-(isopropylamino)ethyl)pyrocatechol hydrochloride
    • 949-36-0
    • Isoproterenol hydrochloride (USP)
    • 4-(1-Hydroxy-2-(isopropylamino)ethyl)benzene-1,2-diol HCl
    • 4-(1-hydroxy-2-(isopropylamino)ethyl)benzene-1,2-diol hydrochloride
    • Benzyl alcohol, 3,4-dihydroxy-alpha-((isopropylamino)methyl)-, hydrochloride
    • HY-B0468
    • WLN: QR BQ DYQ1MY1&1 &GH
    • NCGC00094061-04
    • Sooner
    • NSC-757079
    • DUO-MEDIHALER COMPONENT ISOPROTERENOL HYDROCHLORIDE
    • Isoprenaline hydrochloride, European Pharmacopoeia (EP) Reference Standard
    • DL-Isopropylnoradrenaline hydrochloride
    • VU0244462-4
    • ISOPROTERENOL HYDROCHLORIDE [VANDF]
    • s2566
    • Pyrocatechol, 4-(1-hydroxy-2-(isopropylamino)ethyl)-, hydrochloride
    • 1336-89-6
    • 4-[1-hydroxy-2-(propan-2-ylamino)ethyl]benzene-1,2-diol;hydrochloride
    • (?)-Isoproterenol hydrochloride
    • D01390
    • HMS1920H13
    • 4-[1-Hydroxy-2-(isopropylamino)ethyl]-1,2-benzenediol
    • MLS001335893
    • REGID_for_CID_5807
    • Isoproterenol hydrochloride [USP]
    • Isuprel (TN)
    • AKOS015895437
    • ISOPROTERENOL HYDROCHLORIDE COMPONENT OF DUO-MEDIHALER
    • Isoproterenol hydrochloride [USAN]
    • SMR000058267
    • NCI-C55630
    • NSC757079
    • ISOPROTERENOL HYDROCHLORIDE (USP MONOGRAPH)
    • NORISODRINE-H
    • ISOPRENALINE HYDROCHLORIDE (EP MONOGRAPH)
    • ISOPROTERENOL HYDROCHLORIDE (USP-RS)
    • Proternol-S
    • IZADRINE-HYDROCHLORIDE
    • ISOPROTERENOL DL-FORM HYDROCHLORIDE
    • 4-(1-Hydroxy-2-((1-methylethyl)amino)ethyl)-1,2-benzenediol Hydrochloride
    • NS00076358
    • ISOPREL
    • Hydrochloride, Isoproterenol
    • ISOPRENALINE HYDROCHLORIDE (MART.)
    • (-)-N-Isopropyl-L-noradrenaline hydrochloride
    • ISOPRENALINE HYDROCHLORIDE (EP IMPURITY)
    • 1-(3,4-DIHYDROXYPHENYL)-2-(ISOPROPYLAMINO)ETHANOL HYDROCHLORIDE
    • ISOVON (CL)
    • 3,4-DIHYDROXY-ALPHA-(ISOPROPYLAMINOMETHYL)BENZYL ALCOHOL HYDROCHLORIDE
    • (R)-3,4-Dihydroxy-alpha-(isopropylaminomethyl)benzyl alcohol hydrochloride
    • ISOINTRANEFRIN
    • MFCD00064548
    • ISOPROPYDRINE HYDROCHLORIDE
    • DB-053474
    • DA-64559
    • FI33495
    • Isoprenaline (hydrochloride) (Standard)
    • FAA98495
    • HY-B0468R
    • 213-438-4
    • Isoprenaline hydrochloride
    • MDL: MFCD00012603
    • Inchi: 1S/C11H17NO3.ClH/c1-7(2)12-6-11(15)8-3-4-9(13)10(14)5-8;/h3-5,7,11-15H,6H2,1-2H3;1H
    • InChI Key: IROWCYIEJAOFOW-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1C=CC(=C(C=1)O)O)CNC(C)C

Computed Properties

  • Exact Mass: 247.09800
  • Monoisotopic Mass: 247.0975211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: nothing
  • Topological Polar Surface Area: 72.7

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.324 g/cm3
  • Melting Point: 165-175?°C (dec.)(lit.)
  • Boiling Point: 417.5°C at 760 mmHg
  • Flash Point: 179.7°C
  • Refractive Index: 1.6000 (estimate)
  • Water Partition Coefficient: Soluble
  • Stability/Shelf Life: Stable, but may be air and light sensitive. Incompatible with strong oxidizing agents.
  • PSA: 72.72000
  • LogP: 2.32210
  • Fluka: 3-8-10
  • Solubility: Not determined

Isoprenaline hydrochloride Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:3-8-10
  • RTECS:DO1925000
  • Hazardous Material Identification: Xi
  • Storage Condition:4°C, protect from light, stored under nitrogen
  • Risk Phrases:R36/37/38
  • Safety Term:S26-S36

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Isoprenaline hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:51-30-9)Isoprenaline hydrochloride
Order Number:LE18736
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com

Isoprenaline hydrochloride Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:51-30-9)Isoprenaline hydrochloride
LE18736
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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